Cas no 35804-66-1 (3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt)

• Product Name: 3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
• CAS No: 35804-66-1
• MF: C₁₄H₁₅NO₇
• MW: 309.271404504776
• MDL: MFCD06798212
• CID: 54497
• PubChem ID: 2733785
• Update Time: 2025-05-22

3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• 3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
• 3-Indoxyl-beta-D-glucuronide cyclohexylammonium salt
• Indoxyl β-D-glucuronide cyclohexylammonium salt
• Y-beta-D-GlcUA*CHX
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)tetrahydro-2H-pyran-2-carboxylate (non-preferred name)
• 1H-indol-3-yl beta-D-glucopyranosiduronic acid
• 1H-indol-3-yl hexopyranosiduronic acid
• Indoxyl-Glucuronide
• 3-Indolyl-
• Inodxyl glucuronide
• CS-0059396
• INDOXYL-BETA-GLUCURONIDE
• 35804-66-1
• (2S,3S,4S,5R,6S)-6-((1H-Indol-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• SCHEMBL155476
• beta-D-Glucopyranosiduronic acid, 1H-indol-3-yl
• CHEMBL2074589
• A-D-glucuronide
• Indoxyl-beta-D-glucuronide
• NS00014984
• HY-113245
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)oxane-2-carboxylic acid
• Indoxyl glucuronide
• 3-Indolyl--D-glucuronide
• 3-Indolyl-beta-D-glucuronide
• DTXSID20957188
• CHEBI:145223
• KUYNOZVWCFXSNE-BYNIDDHOSA-N

• MDL： MFCD06798212
• Inchi： 1S/C14H15NO7/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8/h1-5,9-12,14-18H,(H,19,20)/t9-,10-,11+,12-,14+/m0/s1
• InChI Key： KUYNOZVWCFXSNE-BYNIDDHOSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CNC2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 309.08500
• Monoisotopic Mass: 408.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.8
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Not available
• Density: 1.693
• Boiling Point: 669°Cat760mmHg
• Flash Point: 358.4°C
• PSA: 132.24000
• LogP: -0.56110
• Solubility: Not available

3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt

3-Indoxyl-beta-D-glucuronic Acid Cyclohexylammonium Salt: A Comprehensive Overview

The compound with CAS No 35804-66-1, known as 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt, is a unique chemical entity that has garnered significant attention in the fields of pharmacology, biochemistry, and drug delivery systems. This compound is a derivative of indoxyl-beta-D-glucuronic acid, which is a naturally occurring metabolite, and it has been modified to enhance its pharmacokinetic properties and bioavailability. The cyclohexylammonium moiety plays a crucial role in stabilizing the molecule and improving its solubility, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt in the treatment of chronic kidney disease (CKD). Indoxyl, a toxic uremic solute, accumulates in the blood of CKD patients and contributes to oxidative stress and inflammation. By incorporating the cyclohexylammonium group, researchers have successfully developed a more stable and effective form of indoxyl-beta-D-glucuronic acid, which can be used as a diagnostic tool or therapeutic agent. This advancement has been supported by preclinical studies demonstrating its ability to reduce oxidative stress markers and improve renal function in animal models.

In addition to its therapeutic potential, 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt has also been explored for its role in drug delivery systems. The cyclohexylammonium group enhances the molecule's ability to form stable complexes with other drugs, making it a versatile carrier for targeted drug delivery. This property has been leveraged in the development of nanomedicines and controlled-release formulations, which are designed to improve drug efficacy while minimizing side effects.

The synthesis of 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt involves a multi-step process that combines organic synthesis with advanced purification techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. The use of novel catalysts and reaction media has further enhanced the efficiency of the synthesis process, making it more cost-effective and scalable for industrial production.

From a structural perspective, 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt exhibits a complex molecular architecture that combines the aromaticity of indoxyl with the hydrophilic properties of beta-D-glucuronic acid. The cyclohexylammonium group introduces additional flexibility and stability to the molecule, enabling it to interact with biological systems in a highly specific manner. This unique combination of properties makes it an ideal candidate for studying molecular recognition and drug-receptor interactions.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt. Using molecular docking simulations, researchers have identified key binding sites on target proteins that are critical for its therapeutic activity. These findings have paved the way for rational drug design strategies aimed at further optimizing the molecule's efficacy and selectivity.

In conclusion, 3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt represents a significant advancement in the field of medicinal chemistry. Its unique properties, combined with cutting-edge research findings, position it as a promising candidate for addressing unmet medical needs in chronic kidney disease and other related conditions. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make a substantial impact on both clinical practice and pharmaceutical development.